Cas no 1142191-82-9 (3-Allyl-6-bromo-2-chloropyridine)

• Product Name: 3-Allyl-6-bromo-2-chloropyridine
• CAS No: 1142191-82-9
• MF: C₈H₇BrClN
• MW: 232.504880189896
• MDL: MFCD11857713
• CID: 1070619
• PubChem ID: 329771633
• Update Time: 2025-05-21

3-Allyl-6-bromo-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-6-bromo-2-chloropyridine
• 6-bromo-2-chloro-3-prop-2-enylpyridine
• AKOS015838933
• SCHEMBL11495886
• CS-0083276
• DA-18781
• MFCD11857713
• DTXSID70673907
• 6-bromo-2-chloro-3-(prop-2-en-1-yl)pyridine
• 1142191-82-9
• 3-Allyl-6-bromo-2-chloropyridine, AldrichCPR

• MDL： MFCD11857713
• Inchi： 1S/C8H7BrClN/c1-2-3-6-4-5-7(9)11-8(6)10/h2,4-5H,1,3H2
• InChI Key： CUWURFDLPNVNQR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)Cl)CC=C

Computed Properties

• Exact Mass: 230.94500
• Monoisotopic Mass: 230.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.22600

3-Allyl-6-bromo-2-chloropyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Allyl-6-bromo-2-chloropyridine

3-Allyl-6-bromo-2-chloropyridine (CAS No. 1142191-82-9)

3-Allyl-6-bromo-2-chloropyridine, also known by its CAS number 1142191-82-9, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The presence of substituents such as an allyl group, a bromine atom, and a chlorine atom at specific positions on the pyridine ring imparts unique chemical properties and reactivity to this compound.

The synthesis of 3-Allyl-6-bromo-2-chloropyridine involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and selective substitution techniques have enhanced the efficiency of synthesizing such complex molecules, making them more accessible for research and industrial applications.

3-Allyl-6-bromo-2-chloropyridine has been explored in various research studies for its potential in pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound has shown promise as a precursor for drug development due to its ability to participate in diverse chemical transformations. For instance, it can undergo nucleophilic aromatic substitution reactions, which are critical in forming bioactive molecules with desired pharmacokinetic properties.

In the field of agrochemicals, the compound's ability to act as an intermediate in the synthesis of pesticides and herbicides has been extensively studied. Recent research has focused on optimizing its reactivity under mild conditions to reduce environmental impact while maintaining efficacy. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological footprint.

The electronic properties of 3-Allyl-6-bromo-2-chloropyridine make it an interesting candidate for applications in materials science, particularly in the development of organic semiconductors and optoelectronic devices. The conjugated system formed by the pyridine ring and substituents facilitates charge transport, which is essential for devices such as light-emitting diodes (LEDs) and solar cells. Ongoing studies are exploring ways to enhance its stability and compatibility with existing materials to improve device performance.

In terms of safety and handling, 3-Allyl-6-bromo-2-chloropyridine should be treated with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during synthesis and handling to prevent exposure. Storage in inert conditions is recommended to avoid degradation or unwanted side reactions.

The environmental impact of this compound is another area of interest. Researchers are investigating its biodegradation pathways and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, 3-Allyl-6-bromo-2-chloropyridine (CAS No. 1142191-82-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure enables participation in diverse reactions, making it a valuable building block in organic synthesis. Continued research into its properties and applications will undoubtedly lead to new innovations that benefit various industries while addressing environmental concerns.